1-Amino-3,5-bis(2,2,2-trifluoroethyl)-1,3,5-triazinane-2,4,6-trione

• IUPAC Name: 1-amino-3,5-bis(2,2,2-trifluoroethyl)-1,3,5-triazinane-2,4,6-trione
• InChI: InChI=1S/C7H6F6N4O3/c8-6(9,10)1-15-3(18)16(2-7(11,12)13)5(20)17(14)4(15)19/h1-2,14H2
• InChI Key: FAESQJXMRAFEMM-UHFFFAOYSA-N
• Canonical SMILES: C(C(F)(F)F)N1C(=O)N(C(=O)N(C1=O)N)CC(F)(F)F
• Molecular Formula: C7H6F6N4O3
• Molecular Weight: 308.14 g/mol

Description

1-Amino-3,5-bis(2,2,2-trifluoroethyl)-1,3,5-triazinane-2,4,6-trione, commonly known as 1,3,5-triazinane-2,4,6-trione (TET), is a highly reactive compound that has been studied extensively in the field of organic chemistry. TET is a versatile building block for the synthesis of many compounds through a variety of methods. It is also used in a variety of scientific research applications, including as a catalyst in organic synthesis, as a reagent in organic synthesis, and as a fluorescent probe in biological imaging.

Scientific Research Applications

Synthesis and Chemical Properties

The compound 1-Amino-3,5-bis(2,2,2-trifluoroethyl)-1,3,5-triazinane-2,4,6-trione is a derivative of 1,3,5-triazine, which has been extensively studied for its synthetic utility and chemical properties. A new simple synthesis of 3,5-disubstituted 1-amino-1,3,5-triazine-2,4,6-triones from ethoxycarbonylhydrazones and isocyanates demonstrates the compound's versatility in organic synthesis, offering good yields from aromatic aldehyde or ketone ethoxycarbonylhydrazones treated with aryl or methyl isocyanates followed by hydrolysis with hydrochloric acid solution (Chau, Malanda, & Milcent, 1998).

Advanced Materials Development

The development of advanced materials, particularly in the field of polymers, represents a significant area of research application for compounds like 1-Amino-3,5-bis(2,2,2-trifluoroethyl)-1,3,5-triazinane-2,4,6-trione. Organosoluble, low-colored fluorinated polyimides based on similar compounds have been synthesized, showing high solubility in organic solvents and the ability to form transparent, low-colored, and tough films. These polyimides exhibited high thermal stability and low dielectric constants, indicating their potential utility in electronics and aerospace industries (Chung, Tzu, & Hsiao, 2006).

Heterocyclic Chemistry and Drug Discovery

In heterocyclic chemistry and potential drug discovery applications, the synthesis of 3,5-disubstituted 1-amino-1,3,5-triazine-2,4,6-triones and related compounds is of interest. These compounds have been explored for their ability to form the basis of cyclic transformations leading to 1,3,5-triazine-2,4,6-trione derivatives, which could serve as key intermediates in the synthesis of more complex molecules with potential biological activity (Chau, Malanda, & Milcent, 1997).

Environmental and Engineering Applications

The synthesis and application of 1,3,5-triazine derivatives extend into environmental and engineering domains, where novel sulfonated thin-film composite nanofiltration membranes have been developed using related compounds. These membranes exhibit improved water flux and dye rejection capabilities, underscoring the utility of 1,3,5-triazine derivatives in creating more efficient and environmentally friendly filtration technologies (Liu et al., 2012).